Cas no 2285099-76-3 (3-Cyclopropoxy-cyclohexanone)

3-Cyclopropoxy-cyclohexanone is a cyclic ketone derivative featuring a cyclopropoxy substituent, which imparts unique steric and electronic properties to the molecule. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of more complex structures, including pharmaceuticals and agrochemicals. The cyclopropoxy group enhances reactivity in certain transformations, such as nucleophilic additions or ring-opening reactions, while the cyclohexanone scaffold provides a stable framework for further functionalization. Its well-defined structure and purity make it suitable for research applications requiring precise control over molecular architecture.
3-Cyclopropoxy-cyclohexanone structure
3-Cyclopropoxy-cyclohexanone structure
Product Name:3-Cyclopropoxy-cyclohexanone
CAS No:2285099-76-3
MF:C9H14O2
MW:154.206263065338
CID:5804752
Update Time:2026-03-11

3-Cyclopropoxy-cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopropoxy-cyclohexanone
    • Inchi: 1S/C9H14O2/c10-7-2-1-3-9(6-7)11-8-4-5-8/h8-9H,1-6H2
    • InChI Key: FHGMWVKKRCKKTG-UHFFFAOYSA-N
    • SMILES: O(C1CCCC(=O)C1)C1CC1

3-Cyclopropoxy-cyclohexanone Pricemore >>

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Additional information on 3-Cyclopropoxy-cyclohexanone

Introduction to 3-Cyclopropoxy-cyclohexanone (CAS No. 2285099-76-3)

3-Cyclopropoxy-cyclohexanone (CAS No. 2285099-76-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by a cyclohexanone ring substituted with a cyclopropoxy group, which imparts distinct physical and chemical properties.

The molecular formula of 3-Cyclopropoxy-cyclohexanone is C11H18O2, and its molecular weight is approximately 186.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 180°C at 760 mmHg. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of organic synthesis, 3-Cyclopropoxy-cyclohexanone serves as a valuable building block for the synthesis of more complex molecules. The cyclopropoxy group can undergo various reactions, including ring-opening reactions, which can be exploited to introduce functional groups or modify the existing structure. This versatility makes it an attractive starting material for the development of new pharmaceuticals and fine chemicals.

Recent research has focused on the biological activities of 3-Cyclopropoxy-cyclohexanone. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes and receptors, making it a potential lead compound for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-Cyclopropoxy-cyclohexanone demonstrated promising anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

In addition to its potential therapeutic applications, 3-Cyclopropoxy-cyclohexanone has been explored for its use in materials science. Its unique chemical structure allows it to form stable complexes with metal ions, which can be utilized in the development of novel catalysts and functional materials. A recent study published in the Journal of Materials Chemistry A highlighted the use of 3-Cyclopropoxy-cyclohexanone-based complexes as efficient catalysts for the polymerization of lactide, a key monomer in the production of biodegradable polymers.

The synthesis of 3-Cyclopropoxy-cyclohexanone typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the alkylation of cyclohexanone with a cyclopropyl alcohol derivative followed by dehydrogenation or oxidation steps to form the final product. Advances in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using metal-free catalysts and microwave-assisted reactions, which reduce waste and improve yield.

Safety and handling considerations are crucial when working with 3-Cyclopropoxy-cyclohexanone. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3-Cyclopropoxy-cyclohexanone (CAS No. 2285099-76-3) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.

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